Cas no 144690-04-0 (4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid)

144690-04-0 structure
Product name:4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid
4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(1-hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid
- 4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid
- 5-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-4-carboxylic acid
- 4-(1-hydroxy-1-methylethyl)-2-propyl-imidazole-5-carboxylic acid
- FREDNUVVPQMYKQ-UHFFFAOYSA-N
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-
- 4-(2-Hydroxy-2-propyl)-2-propyl-1H-imidazole-5-carboxylic Acid
- MFCD24483971
- 144690-04-0
- SY362893
- F80708
- SCHEMBL2121160
- 4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylicacid
- 4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid
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- Inchi: 1S/C10H16N2O3/c1-4-5-6-11-7(9(13)14)8(12-6)10(2,3)15/h15H,4-5H2,1-3H3,(H,11,12)(H,13,14)
- InChI Key: FREDNUVVPQMYKQ-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1=C(C(=O)O)N=C(CCC)N1
Computed Properties
- Exact Mass: 212.116092g/mol
- Monoisotopic Mass: 212.116092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 86.2
- Molecular Weight: 212.25g/mol
4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA72385-100mg |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 100mg |
$164.00 | 2024-04-20 | |
A2B Chem LLC | AA72385-250mg |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 250mg |
$271.00 | 2024-04-20 | |
Ambeed | A809486-250mg |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 250mg |
$239.0 | 2025-03-04 | |
Ambeed | A809486-1g |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 1g |
$642.0 | 2025-03-04 | |
Ambeed | A809486-5g |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 5g |
$2247.0 | 2025-03-04 | |
Ambeed | A809486-100mg |
4-(2-Hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid |
144690-04-0 | 97% | 100mg |
$141.0 | 2025-03-04 |
4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid Related Literature
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1. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:144690-04-0)4-(1-Hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylic acid

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):215/578/2022